Methyl 3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(trifluoromethyl)butanoate

• IUPAC Name: methyl 3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(trifluoromethyl)butanoate
• InChI: InChI=1S/C12H20F3NO4/c1-7(2)11(8(17)19-6,12(13,14)15)16-9(18)20-10(3,4)5/h7H,1-6H3,(H,16,18)
• InChI Key: PCOFIUXWYSFFGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)OC)(C(F)(F)F)NC(=O)OC(C)(C)C
• Molecular Formula: C12H20F3NO4
• Molecular Weight: 299.29 g/mol
• CAS No.: 2248365-75-3

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the amino group could be introduced via a reaction with an amine, and the ester group could be formed through a reaction with a carboxylic acid or its derivative. The trifluoromethyl group could be introduced using a suitable trifluoromethylation reagent.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the ester, amino, and trifluoromethyl groups would likely have a significant impact on the compound’s shape and properties.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions, thanks to its multiple functional groups. For instance, the amino group could engage in reactions typical of amines, such as acid-base reactions or nucleophilic substitutions. The ester group could undergo hydrolysis, transesterification, or other reactions typical of esters.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the polar amino and ester groups could make the compound more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve interacting with a specific biological target to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its physical and chemical properties in more detail.